Cas no 2228347-87-1 (tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate
• CAS No: 2228347-87-1
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 5849323
• PubChem ID: 165834871
• Update Time: 2025-10-08

tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate
• EN300-1901170
• 2228347-87-1
• tert-butyl N-{3-fluoro-4-[1-(methylamino)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C15H21FN2O2/c1-14(2,3)20-13(19)18-10-5-6-11(12(16)9-10)15(17-4)7-8-15/h5-6,9,17H,7-8H2,1-4H3,(H,18,19)
• InChI Key： PFVUAEJAPDJIHN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC1)NC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate

tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate, identified by the CAS number 2228347-87-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as pesticides, herbicides, and in the synthesis of pharmaceutical agents. The structure of this molecule incorporates a tert-butyl group, a fluoro substituent, and a cyclopropyl ring with a methylamino group, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery due to their ability to form stable three-membered rings that can interact with biological targets in novel ways. The presence of the methylamino group further enhances the molecule's potential for bioactivity, as amino groups are known to play crucial roles in hydrogen bonding and other intermolecular interactions. Additionally, the fluoro substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity and selectivity.

The synthesis of tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate involves a series of carefully designed organic reactions. The starting material typically includes an aromatic ring with appropriate substituents, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopropyl and methylamino groups. The tert-butyl carbamate group is then introduced through a carbonylation reaction, ensuring the stability and functionality of the final product.

In terms of applications, this compound has shown promise in preliminary studies as a potential candidate for drug development. Its structure suggests potential activity as an enzyme inhibitor or receptor antagonist, which could be explored in the context of treating various diseases such as cancer or neurodegenerative disorders. Furthermore, its stability and solubility properties make it suitable for formulation into various drug delivery systems.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have revealed that the molecule exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings underscore its potential as a lead compound in drug discovery programs.

In conclusion, tert-butyl N-{3-fluoro-4-1-(methylamino)cyclopropylphenyl}carbamate represents a valuable addition to the arsenal of organic compounds with therapeutic potential. Its unique structure, combined with recent advancements in synthetic chemistry and computational modeling, positions it as a promising candidate for further exploration in both academic and industrial settings.